Cas no 130422-89-8 (3-Cyclohexene-1-carboxylicacid, 5-methyl-)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 5-methyl-
• CAS No: 130422-89-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 102626
• PubChem ID: 14572584
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxylicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 5-methyl-
• 3-Cyclohexene-1-carboxylic acid, 5-methyl- (9CI)
• 5-methylcyclohex-3-ene-1-carboxylic acid
• AKOS006383102
• SCHEMBL17011120
• 130422-89-8
• DTXSID70561815

• Inchi： 1S/C8H12O2/c1-6-3-2-4-7(5-6)8(9)10/h2-3,6-7H,4-5H2,1H3,(H,9,10)
• InChI Key： HKCPDPSBVNMCBM-UHFFFAOYSA-N
• SMILES： OC(C1CC=CC(C)C1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids